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Compound of Interest

Compound Name: 3-Hydroxy-3-methylvaleric acid-d5

Cat. No.: B12411098 Get Quote

Technical Guide: 3-Hydroxy-3-methylvaleric
acid-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, analytical

methodologies, and metabolic relevance of 3-Hydroxy-3-methylvaleric acid-d5. This

deuterated internal standard is a crucial tool for the accurate quantification of its unlabeled

counterpart in biological matrices, aiding in metabolic research and clinical diagnostics.

Core Chemical Properties
3-Hydroxy-3-methylvaleric acid-d5 is the deuterium-labeled form of 3-Hydroxy-3-

methylvaleric acid. The introduction of five deuterium atoms results in a higher molecular

weight, which allows for its differentiation from the endogenous analyte in mass spectrometry-

based assays.
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Property
3-Hydroxy-3-methylvaleric
acid

3-Hydroxy-3-methylvaleric
acid-d5

Molecular Formula C₆H₁₂O₃[1][2] C₆H₇D₅O₃[3]

Molecular Weight 132.16 g/mol [1][2] 137.19 g/mol [3]

CAS Number 150-96-9[1][2] 150-96-9 (unlabelled)[3]

Appearance
Colorless to Light orange to

Yellow clear liquid
Colorless oil[3]

Boiling Point 144 °C at 19 mmHg Not readily available

Synonyms
3-Hydroxy-3-methylpentanoic

acid[1][2]

3-Hydroxy-3-methylpentanoic

acid-d5[3]

Analytical Applications and Experimental Protocols
3-Hydroxy-3-methylvaleric acid-d5 is primarily utilized as an internal standard in isotope

dilution mass spectrometry for the precise quantification of 3-Hydroxy-3-methylvaleric acid in

biological samples such as urine and plasma.[4] The use of a stable isotope-labeled internal

standard is the gold standard for correcting for variability during sample preparation and

analysis, ensuring high accuracy and precision.[5]

General Experimental Workflow for Quantification in
Urine using GC-MS
The following is a representative protocol for the analysis of organic acids using a deuterated

internal standard by Gas Chromatography-Mass Spectrometry (GC-MS).
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GC-MS Analysis Workflow
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Caption: Workflow for the quantitative analysis of 3-Hydroxy-3-methylvaleric acid in urine using

GC-MS with a deuterated internal standard.

Detailed Methodologies:

Sample Preparation:

To a defined volume of urine (e.g., 1 mL), add a known amount of 3-Hydroxy-3-
methylvaleric acid-d5 solution as the internal standard.[5]

Acidify the sample to a pH of less than 2 with hydrochloric acid.[6]

Perform a liquid-liquid extraction with a suitable organic solvent like ethyl acetate.[7] The

organic layer containing the acids is then separated.

Evaporate the organic extract to dryness under a stream of nitrogen.

For GC-MS analysis, the dried residue must be derivatized to increase volatility and

thermal stability. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide

(BSTFA) in a solvent such as pyridine.[6] The mixture is heated to ensure complete

derivatization.

GC-MS Conditions (Representative):

Gas Chromatograph: Equipped with a capillary column suitable for organic acid analysis

(e.g., HP-5ms).

Injector Temperature: 280°C.

Oven Temperature Program: Start at a lower temperature (e.g., 80°C), hold for a few

minutes, then ramp up to a final temperature (e.g., 280-300°C) to elute all compounds of

interest.[8]

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: Operated in either full scan mode to identify all compounds or in

selected ion monitoring (SIM) mode for higher sensitivity and specificity.[8] In SIM mode,

specific ions for both the analyte and the internal standard are monitored.
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Data Analysis:

Identify the chromatographic peaks corresponding to the derivatized 3-Hydroxy-3-

methylvaleric acid and its d5-labeled internal standard based on their retention times and

mass spectra.

Integrate the peak areas of the selected ions for both the analyte and the internal

standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Quantify the concentration of the analyte in the sample by comparing this ratio to a

calibration curve generated from standards with known concentrations of the analyte and

a constant concentration of the internal standard.[9]

Metabolic Context
3-Hydroxy-3-methylvaleric acid is a metabolite that can be associated with the metabolism of

branched-chain amino acids. Elevated levels of similar compounds, such as 3-

hydroxyisovaleric acid, are known to be markers for certain inborn errors of metabolism and

nutritional deficiencies, like biotin deficiency.[10][11] 3-hydroxyisovaleric acid is formed from the

breakdown of the amino acid leucine.[11] It is plausible that 3-Hydroxy-3-methylvaleric acid is

involved in a related metabolic pathway, potentially stemming from the metabolism of

isoleucine or valine.

The accurate measurement of 3-Hydroxy-3-methylvaleric acid, facilitated by the use of its

deuterated internal standard, is therefore valuable in the study and diagnosis of metabolic

disorders.
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Plausible Metabolic Origin of 3-Hydroxy-3-methylvaleric acid
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Caption: A simplified diagram illustrating a potential metabolic pathway leading to the formation

and excretion of 3-Hydroxy-3-methylvaleric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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